![molecular formula C12H17BrClNO2 B4775162 N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride](/img/structure/B4775162.png)
N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride
Overview
Description
N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride, also known as 25B-NBOMe, is a psychoactive substance that belongs to the family of N-benzylphenethylamines. This substance is a derivative of the phenethylamine 2C-B, which is known for its hallucinogenic properties. 25B-NBOMe has been found to have similar effects to LSD and other hallucinogens, but with a shorter duration of action.
Mechanism of Action
The mechanism of action of N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride is believed to involve the activation of the 5-HT2A receptor, which leads to an increase in the levels of serotonin in the brain. This increase in serotonin is thought to be responsible for the hallucinogenic effects of N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
Studies have shown that N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride has a number of biochemical and physiological effects on the body. These include changes in heart rate, blood pressure, and body temperature. In addition, N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride has been shown to increase the levels of certain hormones, including cortisol and prolactin.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride in laboratory experiments is that it has a shorter duration of action than other hallucinogens, such as LSD. This allows researchers to study its effects more easily and quickly. However, one limitation of using N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride is that it has a high potential for abuse and can be dangerous if used improperly.
Future Directions
There are several future directions for research on N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride. One area of interest is the potential therapeutic uses of this substance. Some researchers believe that N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride may have applications in the treatment of certain mental health conditions, such as depression and anxiety. Another area of interest is the development of new drugs that target the 5-HT2A receptor, which may have potential for the treatment of a variety of psychiatric disorders. Finally, there is a need for further research into the safety and long-term effects of N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride, particularly with regard to its potential for abuse and addiction.
Scientific Research Applications
N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride has been used by researchers to study its effects on the central nervous system. Studies have shown that N-(3-bromo-4,5-dimethoxybenzyl)-2-propen-1-amine hydrochloride has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor is also the target of many other hallucinogenic substances, including LSD and psilocybin.
properties
IUPAC Name |
N-[(3-bromo-4,5-dimethoxyphenyl)methyl]prop-2-en-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2.ClH/c1-4-5-14-8-9-6-10(13)12(16-3)11(7-9)15-2;/h4,6-7,14H,1,5,8H2,2-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDNUGZOMHBSSFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CNCC=C)Br)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-bromo-4,5-dimethoxyphenyl)methyl]prop-2-en-1-amine;hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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